Cas no 1401664-68-3 ((S)-3-[((S)-2-Amino-3-methyl-butyryl)-ethyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: (S)-3-[((S)-2-Amino-3-methyl-butyryl)-ethyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1401664-68-3
• MF: C₁₆H₃₁N₃O₃
• MW: 313.435644388199
• CID: 2159300
• Update Time: 2025-06-11

(S)-3-[((S)-2-Amino-3-methyl-butyryl)-ethyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-3-[((s)-2-amino-3-methyl-butyryl)-ethyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester
• (S)-tert-Butyl 3-((S)-2-amino-N-ethyl-3-methylbutanamido)pyrrolidine-1-carboxylate
• AM97563
• (S)-3-[((S)-2-Amino-3-methylbutyryl)ethylamino]pyrrolidine-1-carboxylic acid tert-butyl ester
• (S)-3-[((S)-2-Amino-3-methyl-butyryl)-ethyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C16H31N3O3/c1-7-19(14(20)13(17)11(2)3)12-8-9-18(10-12)15(21)22-16(4,5)6/h11-13H,7-10,17H2,1-6H3/t12-,13-/m0/s1
• InChI Key： ZAXKZLCOLIOWBP-STQMWFEESA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@@H](C1)N(C([C@H](C(C)C)N)=O)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 404
• Topological Polar Surface Area: 75.9

Additional information on (S)-3-[((S)-2-Amino-3-methyl-butyryl)-ethyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester

Comprehensive Overview of (S)-3-[((S)-2-Amino-3-methyl-butyryl)-ethyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1401664-68-3)

The compound (S)-3-[((S)-2-Amino-3-methyl-butyryl)-ethyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester, identified by its CAS number 1401664-68-3, is a sophisticated chiral intermediate widely utilized in pharmaceutical research and organic synthesis. This molecule features a unique pyrrolidine backbone coupled with a tert-butyl ester group, making it a valuable building block for the development of peptidomimetics and bioactive molecules. Its stereochemical purity, denoted by the (S)-configuration at multiple centers, is critical for applications in asymmetric synthesis and drug discovery.

In recent years, the demand for chiral intermediates like (S)-3-[((S)-2-Amino-3-methyl-butyryl)-ethyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester has surged due to their role in designing protease inhibitors and GPCR-targeted therapeutics. Researchers frequently search for "chiral pyrrolidine derivatives" or "tert-butyl ester protection strategies" to optimize synthetic routes. The compound's CAS 1401664-68-3 is often referenced in patents related to antiviral and anti-inflammatory agents, aligning with the growing interest in precision medicine.

The structural complexity of this molecule enables its use in fragment-based drug design (FBDD), a trending topic in AI-driven drug discovery. Computational chemists leverage its ethyl-amino and amino acid motifs to model interactions with biological targets. Notably, its tert-butyloxycarbonyl (Boc) group enhances solubility, a feature highlighted in forums discussing "improving drug-like properties."

From a synthetic perspective, 1401664-68-3 is pivotal in multi-step sequences for constructing N-alkylated pyrrolidines, a class of compounds explored for CNS disorders. Laboratories often inquire about "stereoselective acylation techniques" or "Boc deprotection conditions" when working with this intermediate. Its stability under mild acidic conditions makes it compatible with solid-phase peptide synthesis (SPPS), a technique gaining traction in bioconjugation and ADC (antibody-drug conjugate) development.

Environmental and regulatory considerations also shape the discourse around CAS 1401664-68-3. Green chemistry advocates emphasize its potential in atom-economical reactions, while analytical labs focus on "HPLC chiral separation methods" for quality control. The compound’s methyl-butyryl moiety further links it to studies on metabolic stability, a hot topic in PK/PD modeling.

In summary, (S)-3-[((S)-2-Amino-3-methyl-butyryl)-ethyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester represents a nexus of synthetic utility and biomedical relevance. Its CAS 1401664-68-3 serves as a keystone for innovations in peptide therapeutics and catalysis, addressing both academic and industrial research priorities.